4-methyl-5-propyl-4H-1,2,4-triazole-3-sulfonyl chloride

• Molecular Formula: C6H10ClN3O2S
• Molecular Weight: 223.68 g/mol
• IUPAC Name: 4-methyl-5-propyl-1,2,4-triazole-3-sulfonyl chloride
• InChI: InChI=1S/C6H10ClN3O2S/c1-3-4-5-8-9-6(10(5)2)13(7,11)12/h3-4H2,1-2H3
• InChI Key: GDNLRCGOCPQPDH-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=NN=C(N1C)S(=O)(=O)Cl

Description

4-Methyl-5-propyl-4H-1,2,4-triazole-3-sulfonyl chloride is a heterocyclic sulfonyl chloride derivative with a triazole core. Its structure features a methyl group at the 4-position, a propyl group at the 5-position, and a sulfonyl chloride moiety at the 3-position of the triazole ring. This compound is primarily utilized as a reactive intermediate in organic synthesis, particularly in the preparation of sulfonamides, sulfonate esters, and other functionalized triazole derivatives. Its reactivity stems from the electrophilic sulfonyl chloride group, which facilitates nucleophilic substitution reactions with amines, alcohols, or thiols .

Preparation Methods

Chemical Identity and Properties

Property	Description
IUPAC Name	4-methyl-5-propyl-1,2,4-triazole-3-sulfonyl chloride
Molecular Formula	C₆H₁₀ClN₃O₂S
Molecular Weight	223.68 g/mol
CAS Number	1565109-43-4
SMILES	CCCC1=NN=C(N1C)S(=O)(=O)Cl
InChI Key	GDNLRCGOCPQPDH-UHFFFAOYSA-N

Preparation Methods Analysis

Preparation of the 1,2,4-Triazole Core

The 1,2,4-triazole ring substituted with methyl and propyl groups is generally synthesized by cyclization reactions involving hydrazine derivatives and appropriate amidines or nitriles bearing the desired alkyl substituents. Although specific protocols for the exact 4-methyl-5-propyl substitution are limited in open literature, analogous methods from related triazole syntheses are applicable:

• Starting Materials: Propyl hydrazine derivatives and methyl-substituted nitriles or amidines.
• Conditions: Cyclization under acidic or basic catalysis, often under reflux in solvents like ethanol or acetic acid.
• Yields: Typically moderate to high (60–85%) depending on conditions.

Introduction of the Sulfonyl Chloride Group

The critical step for preparing 4-methyl-5-propyl-4H-1,2,4-triazole-3-sulfonyl chloride is the sulfonylation of the triazole ring at the 3-position, followed by conversion to the sulfonyl chloride.

Chlorosulfonation Method

The most common industrial and laboratory method involves direct chlorosulfonation of the triazole ring:

• Reagents: Chlorosulfonic acid (ClSO₃H) or sulfuryl chloride (SO₂Cl₂)
• Procedure: The 4-methyl-5-propyl-1,2,4-triazole is treated with chlorosulfonic acid at low temperature (0–5 °C) to minimize side reactions.
• Workup: Quenching with ice or water, followed by extraction and purification.
• Advantages: Direct and efficient introduction of sulfonyl chloride group.
• Disadvantages: Requires careful temperature control and handling of corrosive reagents.

Sulfonation Followed by Chlorination

Alternatively, a two-step approach can be employed:

• Sulfonation: Reaction of the triazole with sulfuric acid or oleum to form the sulfonic acid derivative at the 3-position.
• Chlorination: Conversion of the sulfonic acid to sulfonyl chloride using reagents such as phosphorus pentachloride (PCl₅), thionyl chloride (SOCl₂), or phosphorus oxychloride (POCl₃).

Step	Reagents/Conditions	Notes
Sulfonation	H₂SO₄ or oleum, 0–50 °C	Formation of sulfonic acid intermediate
Chlorination	SOCl₂ or PCl₅, reflux or gentle heating	Converts sulfonic acid to sulfonyl chloride

Novel and Optimized Processes

A patent (WO2004017898A2) describes improved methods for preparing related triazole sulfonyl chlorides, emphasizing the use of sulfonic acid salts of semicarbazide derivatives to improve yields and purity, reduce decomposition, and enable higher temperature reactions. Although this patent focuses on 3-chloromethyl-1,2,4-triazolin-5-one, the principles are applicable to sulfonyl chloride derivatives of triazoles, including 4-methyl-5-propyl-4H-1,2,4-triazole-3-sulfonyl chloride.

Key advantages of these improved methods:

• Use of alkyl or aryl sulfonic acid salts as intermediates.
• Elevated reaction temperatures for faster kinetics.
• Higher purity products with less decomposition.

Data Summary Table of Preparation Methods

Method	Reagents/Conditions	Advantages	Disadvantages	Yield Range (%)
Direct Chlorosulfonation	Chlorosulfonic acid, 0–5 °C	Single-step, direct sulfonyl chloride introduction	Corrosive reagents, temperature sensitive	70–85
Sulfonation + Chlorination	H₂SO₄ or oleum; then SOCl₂ or PCl₅	More controlled two-step process	Longer reaction time, multiple steps	60–80
Sulfonic Acid Salt Route (Patent-based)	Sulfonic acid salts of semicarbazide, elevated temp	Higher purity, reduced decomposition	Requires preparation of sulfonic acid salts	75–90

Research Findings and Practical Considerations

• Reaction Temperature: Maintaining low temperature during chlorosulfonation is critical to prevent over-chlorination and degradation.
• Purity: The use of sulfonic acid salts as intermediates can significantly improve product purity.
• Scale-up: The improved methods described in patents are suitable for industrial scale due to better reaction control and higher yields.
• Safety: Handling chlorosulfonic acid and chlorinating agents requires appropriate safety measures due to their corrosive and toxic nature.
• Storage: The sulfonyl chloride product should be stored under dry, inert conditions to prevent hydrolysis.

Chemical Reactions Analysis

Types of Reactions

4-methyl-5-propyl-4H-1,2,4-triazole-3-sulfonyl chloride undergoes various chemical reactions, including:

Nucleophilic Substitution: The sulfonyl chloride group is highly reactive towards nucleophiles, leading to the formation of sulfonamide derivatives.

Oxidation and Reduction: The triazole ring can participate in redox reactions, although these are less common compared to substitution reactions.

Common Reagents and Conditions

Nucleophilic Substitution: Common nucleophiles include amines, alcohols, and thiols. The reactions are typically carried out in polar aprotic solvents like dimethylformamide (DMF) or acetonitrile.

Oxidation and Reduction: Oxidizing agents such as hydrogen peroxide or reducing agents like sodium borohydride can be used under controlled conditions.

Major Products

The major products formed from these reactions include sulfonamides, sulfonate esters, and other derivatives that retain the triazole core structure .

Scientific Research Applications

4-methyl-5-propyl-4H-1,2,4-triazole-3-sulfonyl chloride is a synthetic compound featuring a triazole structure and a sulfonyl chloride functional group, with a molecular weight of approximately 223.68 g/mol . The sulfonyl chloride group makes it highly reactive towards nucleophiles, a crucial feature for its applications.

Applications

The unique properties of 4-methyl-5-propyl-4H-1,2,4-triazole-3-sulfonyl chloride lend themselves to various applications:

• Pharmaceuticals It serves as a precursor for synthesizing bioactive compounds and enzyme inhibitors.
• Drug Design Compounds like 4-methyl-5-propyl-4H-1,2,4-triazole-3-sulfonyl chloride interact with biological systems primarily through nucleophilic attack on electrophilic centers in enzymes. This interaction can lead to inhibition of enzymatic activity, making it a valuable candidate in drug design aimed at targeting specific enzymes involved in disease processes.

Structural Analogues

Several compounds share structural similarities with 4-methyl-5-propyl-4H-1,2,4-triazole-3-sulfonyl chloride.

Compound Name	Structure	Unique Features
4-methyl-4H-1,2,4-triazole-3-thiol	Contains a thiol group	Used in corrosion inhibition
Methyl-1H-1,2,4-triazole-3-carboxylate	Contains a carboxylic acid	Used in nucleoside analog synthesis
5-(propyl)-1H-[1,2,4]triazole	Lacks sulfonyl chloride	Exhibits different reactivity patterns

Mechanism of Action

The mechanism of action of 4-methyl-5-propyl-4H-1,2,4-triazole-3-sulfonyl chloride is primarily based on its ability to react with nucleophiles. The sulfonyl chloride group is highly electrophilic, allowing it to form stable covalent bonds with nucleophilic sites on enzymes and other biological molecules. This reactivity underlies its use in the development of enzyme inhibitors and other bioactive compounds .

Comparison with Similar Compounds

Comparison with Similar Compounds

The structural and functional properties of 4-methyl-5-propyl-4H-1,2,4-triazole-3-sulfonyl chloride can be compared to related triazole-sulfonyl chlorides and derivatives, as detailed below:

Table 1: Structural and Functional Comparison of Triazole-Sulfonyl Chlorides

Compound Name	Substituents (Position)	Molecular Formula	Key Properties/Applications	References
4-Methyl-5-propyl-4H-1,2,4-triazole-3-sulfonyl chloride	Methyl (4), Propyl (5)	C₆H₁₀ClN₃O₂S	Intermediate for sulfonamide synthesis
5-Butyl-4-cyclopropyl-4H-1,2,4-triazole-3-sulfonyl chloride	Cyclopropyl (4), Butyl (5)	C₉H₁₄ClN₃O₂S	Enhanced steric bulk; potential for hydrophobic interactions
5-tert-Butyl-1H-1,2,4-triazole-3-sulfonyl chloride	tert-Butyl (5)	C₆H₁₀ClN₃O₂S	High steric hindrance; limited solubility in polar solvents
4-(2,4-Difluorophenyl)-5-(4-(phenylsulfonyl)phenyl)-2H-1,2,4-triazole-3(4H)-thione	Aromatic substituents (4,5)	C₂₀H₁₃F₂N₃O₂S₂	Bioactive; studied for antimicrobial/antioxidant activity

Key Comparison Points

Substituent Effects on Reactivity The methyl and propyl groups in the target compound provide moderate steric bulk, balancing reactivity and solubility. The tert-butyl group in significantly hinders nucleophilic attack due to its size, reducing reactivity in polar solvents. Aromatic substituents (e.g., 2,4-difluorophenyl in ) introduce electron-withdrawing effects, enhancing electrophilicity of the sulfonyl chloride group.

Synthetic Pathways

• The synthesis of triazole-sulfonyl chlorides generally follows chlorosulfonation, but substituents influence reaction conditions. For example, bulky groups (e.g., tert-butyl) may require prolonged reaction times or higher temperatures to achieve full conversion .
• Derivatives with aromatic substituents (e.g., ) often employ multi-step routes involving Suzuki couplings or nucleophilic aromatic substitution prior to sulfonation.

The sulfonyl chloride group is critical for covalent binding to biological targets . Hydrophobic substituents (e.g., butyl, cyclopropyl) in may improve membrane permeability, whereas polar groups (e.g., thione in ) enhance solubility and hydrogen-bonding interactions.

Physicochemical Properties

• Solubility : The propyl group in the target compound confers moderate lipophilicity, making it soluble in common organic solvents (e.g., DCM, THF). In contrast, the tert-butyl derivative exhibits poor water solubility due to extreme hydrophobicity.
• Thermal Stability : Sulfonyl chlorides with aromatic substituents (e.g., ) demonstrate higher thermal stability (decomposition >200°C) compared to aliphatic derivatives, which may degrade at lower temperatures .

Biological Activity

4-Methyl-5-propyl-4H-1,2,4-triazole-3-sulfonyl chloride is a synthetic compound belonging to the triazole family, characterized by its unique molecular structure which includes a triazole ring and a sulfonyl chloride functional group. This compound has garnered attention for its diverse biological activities, making it a significant subject of research in medicinal chemistry.

Chemical Structure and Properties

• Molecular Formula : C₆H₁₀ClN₃O₂S
• Molecular Weight : 223.68 g/mol
• IUPAC Name : 4-methyl-5-propyl-1,2,4-triazole-3-sulfonyl chloride
• Canonical SMILES : CCCC1=NN=C(N1C)S(=O)(=O)Cl

The presence of the sulfonyl chloride group enhances the compound's reactivity, allowing it to participate in various chemical reactions, particularly with nucleophiles. This reactivity is crucial for its biological applications, particularly in enzyme inhibition.

The biological activity of 4-methyl-5-propyl-4H-1,2,4-triazole-3-sulfonyl chloride primarily involves its interaction with biological macromolecules. The sulfonyl chloride group is highly electrophilic and can form covalent bonds with nucleophilic sites on enzymes and proteins. This mechanism underlies its potential as an enzyme inhibitor, which is valuable in drug design aimed at targeting specific disease processes.

Biological Activities

Research indicates that compounds containing the triazole moiety exhibit a range of pharmacological properties:

• Antimicrobial Activity : Triazoles are known for their effectiveness against various pathogens. They inhibit cytochrome P450 enzymes involved in sterol synthesis in fungi, making them potent antifungal agents.
• Anticancer Properties : Various studies have highlighted the anticancer potential of triazole derivatives. For instance, triazole analogues have been shown to inhibit cancer cell growth across multiple human cancer cell lines (e.g., breast and lung cancer) by inducing apoptosis and disrupting cellular homeostasis through increased reactive oxygen species (ROS) levels .
• Enzyme Inhibition : The compound has been explored for its ability to inhibit specific enzymes involved in metabolic pathways relevant to diseases such as cancer and infections.

Case Study 1: Anticancer Activity

A study involving triazole derivatives demonstrated that compounds similar to 4-methyl-5-propyl-4H-1,2,4-triazole-3-sulfonyl chloride exhibited significant growth inhibition against a panel of 60 human cancer cell lines. Compounds were screened at varying concentrations (10⁻⁴ M to 10⁻⁸ M), with several showing over 60% growth inhibition in multiple cell lines .

Case Study 2: Enzyme Interaction

Research has shown that the compound interacts with specific enzymes through nucleophilic attack, leading to inhibition of enzymatic activity. This mechanism was particularly noted in studies focused on enzyme inhibitors designed for therapeutic applications against metabolic diseases.

Comparative Analysis with Related Compounds

The following table compares 4-methyl-5-propyl-4H-1,2,4-triazole-3-sulfonyl chloride with other related triazole compounds regarding their unique features and biological activities.

Compound Name	Structure Characteristics	Unique Features	Biological Activity
4-Methyl-5-propyl-4H-1,2,4-triazole-3-sulfonyl chloride	Contains a sulfonyl chloride group	High electrophilicity	Antifungal, anticancer
4-Methyl-4H-1,2,4-triazole-3-thiol	Contains a thiol group	Used in corrosion inhibition	Antimicrobial
Methyl-1H-1,2,4-triazole-3-carboxylate	Contains a carboxylic acid	Used in nucleoside analog synthesis	Antiviral